Cas no 21757-86-8 ( )

• Product Name: &nbsp
• CAS No: 21757-86-8
• MF: C₈H₆BrCl₃O
• MW: 304.395638942719
• CID: 912004
• PubChem ID: 261529
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-2,2,2-trichloroethanol
• 1-(4-bromophenyl)-2,2,2-trichloroethan-1-ol
• 1-(4-bromo-phenyl)-2,2,2-trichloro-ethanol
• 1-(4-Brom-phenyl)-2,2,2-trichlor-aethanol
• p-bromophenyl(trichloromethyl)carbinol
• Trichlormethyl-(4-brom-phenyl)-carbinol
• NSC93910
• A18459
• 1-(4-bromophenyl)-2,2,2-tris(chloranyl)ethanol
• DTXSID50294058
• 1-(4-bromophenyl)-2,2,2-trichloro-ethanol
• Benzenemethanol, 4-bromo-.alpha.-(trichloromethyl)-
• NSC-93910
• 21757-86-8
• A815724
•  

• Inchi： 1S/C8H6BrCl3O/c9-6-3-1-5(2-4-6)7(13)8(10,11)12/h1-4,7,13H
• InChI Key： AXNMHLKVDSMYSA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(Cl)(Cl)Cl)O

Computed Properties

• Exact Mass: 301.86700
• Monoisotopic Mass: 301.86676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 3.85270